Cas no 1343964-83-9 ((2-Chloro-4-(1H-pyrazol-1-yl)phenyl)methanamine)

• Product Name: (2-Chloro-4-(1H-pyrazol-1-yl)phenyl)methanamine
• CAS No: 1343964-83-9
• MF: C₁₀H₁₀ClN₃
• MW: 207.659500598907
• CID: 5059550
• Update Time: 2025-08-05

(2-Chloro-4-(1H-pyrazol-1-yl)phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-Chloro-4-(1H-pyrazol-1-yl)phenyl)methanamine
• (2-chloro-4-pyrazol-1-ylphenyl)methanamine

• Inchi： 1S/C10H10ClN3/c11-10-6-9(3-2-8(10)7-12)14-5-1-4-13-14/h1-6H,7,12H2
• InChI Key： RHYVMNIYSVPJFQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN)N1C=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• XLogP3: 1.4
• Topological Polar Surface Area: 43.8

Additional information on (2-Chloro-4-(1H-pyrazol-1-yl)phenyl)methanamine

Introduction to (2-Chloro-4-(1H-pyrazol-1-yl)phenyl)methanamine and Its Significance in Modern Chemical Biology

(2-Chloro-4-(1H-pyrazol-1-yl)phenyl)methanamine, with the CAS number 1343964-83-9, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This molecule, featuring a chloro-substituted phenyl ring connected to a methanamine group via a pyrazole linker, exhibits promising characteristics that make it a valuable candidate for further research and development.

The structural composition of (2-Chloro-4-(1H-pyrazol-1-yl)phenyl)methanamine is highly intriguing from a chemical perspective. The presence of a chloro group at the 2-position of the phenyl ring enhances its reactivity, making it susceptible to various chemical transformations. Additionally, the integration of a 1H-pyrazole ring at the 4-position introduces a heterocyclic moiety that is known for its biological activity. This combination of functional groups creates a molecule with diverse potential applications in pharmaceutical and agrochemical industries.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds due to their wide range of biological activities. The pyrazole scaffold, in particular, has been extensively studied for its role in drug discovery. Pyrazole derivatives are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The incorporation of this motif into (2-Chloro-4-(1H-pyrazol-1-yl)phenyl)methanamine suggests that it may possess similar bioactivities, making it a promising candidate for further investigation.

One of the most compelling aspects of (2-Chloro-4-(1H-pyrazol-1-yl)phenyl)methanamine is its potential as a building block for more complex molecules. The methanamine group provides a site for further functionalization, allowing chemists to design and synthesize derivatives with tailored properties. This flexibility is particularly valuable in drug development, where precise molecular modifications can significantly impact biological activity and pharmacokinetic profiles.

The pharmaceutical industry has shown particular interest in compounds that can modulate enzyme activity. The chloro-substituted phenyl ring in (2-Chloro-4-(1H-pyrazol-1-yl)phenyl)methanamine suggests potential interactions with various enzymes, particularly those involved in metabolic pathways. Recent studies have highlighted the importance of enzyme inhibition in treating diseases such as cancer and diabetes. Therefore, (2-Chloro-4-(1H-pyrazol-1-yl)phenyl)methanamine could serve as a lead compound for developing novel inhibitors.

Another area where this compound shows promise is in the field of agrochemicals. The unique structural features of (2-Chloro-4-(1H-pyrazol-1-yl)phenyl)methanamine make it a potential candidate for designing new pesticides and herbicides. These compounds are essential for protecting crops from pests and diseases, thereby ensuring food security. By leveraging the reactivity of the chloro group and the biological activity of the pyrazole moiety, researchers can develop agrochemicals that are both effective and environmentally friendly.

The synthesis of (2-Chloro-4-(1H-pyrazol-1-yl)phenyl)methanamine presents an interesting challenge due to its complex structure. However, advances in synthetic chemistry have made it possible to access such molecules with increasing efficiency. Modern techniques such as palladium-catalyzed cross-coupling reactions have enabled the construction of intricate molecular frameworks in a more streamlined manner. These advancements have not only facilitated the synthesis of (2-Chloro-4-(1H-pyrazol-1-yl)phenyl)methanamine but also opened up new possibilities for designing other bioactive compounds.

In conclusion, (2-Chloro-4-(1H-pyrazol-1-y l)phenyl)methanamine represents a significant advancement in the field of chemical biology. Its unique structural features and potential applications make it a valuable asset for researchers working on drug discovery, agrochemicals, and other areas of chemical biology. As our understanding of molecular interactions continues to grow, compounds like this are likely to play an increasingly important role in developing innovative solutions to global challenges.